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Compound of Interest

Compound Name: Levomefolic acid-13C5

Cat. No.: B12053916 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Levomefolic acid-13C5. The

following procedures are designed to minimize risk and ensure a safe laboratory environment.

Chemical and Hazard Information

Levomefolic acid-13C5 is a stable isotope-labeled form of L-5-methyltetrahydrofolate (L-5-

MTHF), the primary biologically active form of folate.[1] While the isotopic labeling does not

introduce radioactive hazards, the chemical properties and associated hazards are considered

equivalent to the unlabeled compound.[2]

Safety data sheets for levomefolic acid and its salts indicate the following potential hazards:

Harmful if swallowed.[3][4][5]

Causes skin irritation.[3][4][5]

Causes serious eye irritation.[3][4][5]

May cause respiratory irritation.[3][4][5]

Some suppliers may not classify the material as hazardous. However, it is best practice to

handle the compound with the assumption that the hazards identified for the unlabeled form

are present.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines

the required PPE for handling Levomefolic acid-13C5.

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Weighing and

Aliquoting (Solid)
Safety goggles Nitrile gloves Lab coat

N95 respirator or

use of a

chemical fume

hood

Solution

Preparation

Chemical safety

goggles
Nitrile gloves

Lab coat,

chemical-

resistant apron

Use of a

chemical fume

hood

Handling

Solutions

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Spill Cleanup
Chemical safety

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Lab coat,

chemical-

resistant apron

N95 respirator

(for solids) or

appropriate

respirator for

solvent

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, protected from light.[6] Recommended long-term storage is typically at -20°C.[6]
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Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

any relevant hazard warnings.

Experimental Protocols: Handling Procedures

Working with Solid Material (Weighing and Aliquoting):

Engineering Controls: Whenever possible, handle the powdered form of Levomefolic acid-
13C5 in a chemical fume hood to minimize inhalation risk.[2] If a fume hood is not available,

a balance enclosure or a well-ventilated area with local exhaust ventilation should be used.

PPE: Wear safety goggles, nitrile gloves, and a buttoned lab coat.[3][7] For larger quantities

or where aerosolization is possible, an N95 respirator is recommended.

Procedure:

Designate a specific area for handling the compound to prevent cross-contamination.[2]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

Avoid creating dust.

Clean all tools and the work area thoroughly after use.

Preparing Solutions:

Engineering Controls: All solution preparation should be conducted in a chemical fume hood.

PPE: Wear chemical safety goggles, nitrile gloves, and a lab coat. A chemical-resistant apron

is recommended for additional protection against splashes.[7]

Procedure:

Select an appropriate solvent as specified in your experimental protocol.

Slowly add the solid to the solvent to avoid splashing.

If sonication is required, ensure the container is properly sealed.
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Clearly label the resulting solution with the compound name, concentration, solvent, date,

and any hazard information.

Disposal Plan

Waste Segregation: All waste contaminated with Levomefolic acid-13C5 should be

considered chemical waste. This includes:

Empty containers

Contaminated PPE (gloves, disposable lab coats, etc.)

Weighing paper, pipette tips, and other disposables

Excess solid material and solutions

Disposal Procedures:

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

Follow all local, state, and federal regulations for chemical waste disposal.[2] The disposal

procedures are generally the same as for the unlabeled compound.[2]

Do not dispose of Levomefolic acid-13C5 down the drain or in regular trash.

Spill and Emergency Procedures

Minor Spill (Solid):

Wear appropriate PPE (goggles, gloves, lab coat, N95 respirator).

Gently sweep or vacuum the material, avoiding dust generation.

Place the spilled material and cleanup supplies into a sealed container for chemical waste

disposal.

Clean the spill area with soap and water.[2]

Minor Spill (Liquid):
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Wear appropriate PPE (goggles, gloves, lab coat).

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).

Place the absorbent material into a sealed container for chemical waste disposal.

Clean the spill area with an appropriate solvent followed by soap and water.

Skin Contact:

Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[4]

Remove contaminated clothing.

Seek medical attention if irritation develops.[4]

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.[3]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[3]

Inhalation:

Move the individual to fresh air.[4]

If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Ingestion:

Do NOT induce vomiting.[8]
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Rinse mouth with water.

Seek immediate medical attention.[8]

Workflow for Safe Handling of Levomefolic acid-
13C5
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Waste Collection
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Caption: Workflow for the safe handling of Levomefolic acid-13C5 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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